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Compound of Interest

Compound Name: 3-Hydroxytetradecanedioic acid

CAS No.: 73179-89-2

Cat. No.: B1257505

Get Quote

Executive Summary & Molecule Profile
3-Hydroxytetradecanedioic acid (3-HTDA) is a long-chain dicarboxylic acid (C14) with a

hydroxyl group at the C3 position. It is a critical diagnostic metabolite, particularly in the

identification of Long-chain 3-hydroxyacyl-CoA dehydrogenase (LCHAD) deficiency and 3-

Hydroxydicarboxylic aciduria.

Because of its amphiphilic nature (hydrophobic C14 chain + hydrophilic carboxyl/hydroxyl

groups), it presents unique stability challenges regarding surface adsorption and solubility that

often mimic degradation. This guide addresses these specific physicochemical behaviors.
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Property Specification

CAS Number 73179-89-2

Formula C14H26O5

Molecular Weight 274.35 g/mol

pKa (Predicted) ~4.49 (Carboxylic acid)

Solubility Profile
Low in water; High in Methanol, DMSO,

Acetonitrile

Critical Risk
Non-specific binding to plastics (Signal loss ≠

Degradation)

Master Stability Protocol: Stock Solutions
Q: My stock solution concentration is dropping over
time. Is the molecule degrading?
A: Likely not. It is more probable that the molecule is adsorbing to the container walls. 3-HTDA

is stable chemically but physically unstable in aqueous environments.

The "Solvent-Wall" Interaction Protocol
To maintain titer accuracy, you must disrupt the hydrophobic interaction between the C14 chain

and the container surface.

Solvent Choice:

Recommended: 100% Methanol (MeOH) or Dimethyl Sulfoxide (DMSO).

Avoid: Pure water or buffers (< 20% organic content) for stock storage. The molecule will

precipitate or adhere to walls.

Container Selection:

Best: Silanized Amber Glass Vials.
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Acceptable: Polypropylene (PP) only if the solvent is >80% organic.

Prohibited: Polystyrene (PS) or non-silanized glass with aqueous solutions.

Storage Conditions:

Powder: -20°C (Stable >3 years).[1]

Solvent Stock (1 mg/mL): -80°C (Stable ~1 year).

Working Standard: Prepare fresh weekly; store at 4°C.

Visual Guide: Storage Decision Matrix

Sample Type
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Stock Solution
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Store at -20°C
Dessicated
(3 Years)

Solvent: 100% MeOH
Container: Silanized Glass

Store at -80°C

Immediate Freeze -80°C
Avoid Thaw Cycles

Acidify Urine (Optional)

Click to download full resolution via product page

Caption: Decision matrix for optimal storage conditions based on sample state.

Blue/Green/Red nodes indicate sample categories; Grey nodes indicate required actions.

Biological Matrix Handling (Urine & Plasma)[2][3]
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Q: Can I store urine samples at 4°C overnight before
analysis?
A:No. Bacterial contamination is a major threat. Bacteria can consume fatty acid metabolites or

produce interfering organic acids.

The "Metabolic Snapshot" Protocol
To preserve the 3-HTDA profile as it existed at the moment of collection:

Immediate Freezing: Flash freeze plasma/urine at -80°C immediately after collection.

Acidification (Urine): If immediate freezing is impossible, add Sodium Azide (NaN3) or acidify

with HCl to pH < 3 to inhibit bacterial growth. Note: Acidification may precipitate proteins;

centrifugation is required before analysis.

Freeze-Thaw Limit:

Max Cycles: 3.

Why? Repeated phase changes cause micro-precipitation of long-chain acids, which then

fail to re-dissolve in the aqueous biological matrix upon thawing.

Troubleshooting Analytical Drift (LC-MS/MS)
Q: I see peak broadening and tailing in my
chromatogram. Is the column failing?
A: It is likely a Solvent Strength Mismatch.

The Mechanism: 3-HTDA is hydrophobic.[2] If you inject a stock dissolved in 100% Methanol

into a mobile phase starting at 5% Methanol (aqueous), the 3-HTDA molecules precipitate

momentarily at the head of the column before redissolving. This causes peak distortion.

Corrective Action:

Dilution: Dilute your sample with the starting mobile phase (e.g., 50:50 MeOH:Water) just

before injection.
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Derivatization: For high sensitivity, dicarboxylic acids often require derivatization (e.g., with

DmPABr or 3-NPH) to improve ionization and peak shape.[3]

Q: My QC signal is 50% lower than yesterday.
A: Check your autosampler vials.

Diagnosis: Did you switch from glass to plastic vials? Or did you let the sample sit in an

aqueous buffer (>80% water) for >12 hours?

Fix: Re-prepare the standard in a solvent with at least 50% organic content.

Analytical Workflow & Derivatization
For clinical sensitivity (detecting LCHAD deficiency), direct analysis is often insufficient due to

poor ionization of dicarboxylic acids. We recommend the DmPABr (Dimethylaminophenacyl

bromide) derivatization workflow.[3]

Visual Guide: Sample Preparation Workflow
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Caption: Step-by-step derivatization workflow to enhance ionization and stability of 3-HTDA

during LC-MS analysis.
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Disclaimer:This guide is for research use only. It is not intended for diagnostic procedures

without clinical validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1257505/docs#technical-support-center-stability-
handling-of-3-hydroxytetradecanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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